Cas no 1257535-16-2 (5-Bromo-3-(Trifluoromethoxy)Benzene-1,2-Diamine)

• Product Name: 5-Bromo-3-(Trifluoromethoxy)Benzene-1,2-Diamine
• CAS No: 1257535-16-2
• MF: C₇H₆BrF₃N₂O
• MW: 271.034551143646
• CID: 1218722
• PubChem ID: 51342059
• Update Time: 2025-04-20

5-Bromo-3-(Trifluoromethoxy)Benzene-1,2-Diamine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3-(trifluoromethoxy)-1,2-benzenediamine
• 5-Bromo-3-(trifluoromethoxy)benzene-1,2-diamine
• CS-0324653
• DTXSID801234109
• MFCD16628053
• 1257535-16-2
• 1,2-Benzenediamine, 5-bromo-3-(trifluoromethoxy)-
• 5-Bromo-3-(trifluoromethoxy)phenylene-1,2-diamine, 5-Bromo-1,2-diamino-3-(trifluoromethoxy)benzene
• 1-Bromo-3,4-diamino-5-(trifluoromethoxy)benzene
• AKOS026675578
• PS-7281
• 5-Bromo-3-(Trifluoromethoxy)Benzene-1,2-Diamine

• Inchi： 1S/C7H6BrF3N2O/c8-3-1-4(12)6(13)5(2-3)14-7(9,10)11/h1-2H,12-13H2
• InChI Key： RYEPQWQPPUMGJA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)OC(F)(F)F)N)N

Computed Properties

• Exact Mass: 269.96156g/mol
• Monoisotopic Mass: 269.96156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 61.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers